2-(4-cyclohexylphenoxy)-N-1-naphthylacetamide
Overview
Description
2-(4-cyclohexylphenoxy)-N-1-naphthylacetamide, also known as AH-7921, is a synthetic opioid analgesic drug that has been extensively studied for its potential use in pain management. This compound was first synthesized in 1974 by Allen and Hanburys, a subsidiary of GlaxoSmithKline. Since then, it has been the subject of numerous studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 2-(4-cyclohexylphenoxy)-N-1-naphthylacetamide is not fully understood, but it is believed to act as a mu-opioid receptor agonist. This means that it binds to and activates the mu-opioid receptors in the brain and spinal cord, which are involved in the regulation of pain perception.
Biochemical and Physiological Effects:
2-(4-cyclohexylphenoxy)-N-1-naphthylacetamide has been shown to have potent analgesic effects in animal models of pain. It has also been shown to have antitussive effects, meaning that it can suppress coughing. Additionally, it has been shown to have sedative effects, which may make it useful in the management of anxiety and insomnia.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-cyclohexylphenoxy)-N-1-naphthylacetamide is its potency as an analgesic drug. This makes it useful in the study of pain pathways and the development of new pain management drugs. However, one limitation is its potential for abuse and addiction, which may make it difficult to use in laboratory experiments.
Future Directions
There are several potential future directions for research on 2-(4-cyclohexylphenoxy)-N-1-naphthylacetamide. One area of interest is the development of new pain management drugs based on its structure and mechanism of action. Another area of interest is the study of its potential for abuse and addiction, as well as the development of strategies to minimize these risks. Additionally, there may be potential for the use of 2-(4-cyclohexylphenoxy)-N-1-naphthylacetamide in the treatment of other conditions, such as anxiety and insomnia.
Scientific Research Applications
2-(4-cyclohexylphenoxy)-N-1-naphthylacetamide has been studied extensively for its potential use in scientific research. One of the main areas of interest is its potential as a pain management drug. Studies have shown that 2-(4-cyclohexylphenoxy)-N-1-naphthylacetamide has potent analgesic effects in animal models of pain, and it has been suggested that it may be useful in the treatment of chronic pain conditions.
properties
IUPAC Name |
2-(4-cyclohexylphenoxy)-N-naphthalen-1-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO2/c26-24(25-23-12-6-10-20-9-4-5-11-22(20)23)17-27-21-15-13-19(14-16-21)18-7-2-1-3-8-18/h4-6,9-16,18H,1-3,7-8,17H2,(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLMJHCQHBJJPOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC4=CC=CC=C43 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,6-dimethylindolo[1,2-c]quinazolin-12-yl)-2-phenylacetamide](/img/structure/B3480082.png)
![3-fluoro-N-(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)benzamide](/img/structure/B3480102.png)
![N-({[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]amino}carbonyl)thiophene-2-carboxamide](/img/structure/B3480110.png)
![2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide](/img/structure/B3480123.png)
![N-benzyl-11-chloro-N-methyl-7-(trifluoromethyl)-5,6-dihydrobenzo[h]pyrazolo[5,1-b]quinazoline-10-carboxamide](/img/structure/B3480154.png)
![{4-[(diethylamino)methyl]-5-hydroxy-1-benzofuran-3-yl}(2,5-dimethoxyphenyl)methanone](/img/structure/B3480162.png)
![ethyl 5-phenyl-2-[(phenylacetyl)amino]-3-thiophenecarboxylate](/img/structure/B3480173.png)
![2-[(2-chlorobenzoyl)amino]-5-phenyl-3-thiophenecarboxylic acid](/img/structure/B3480181.png)
![2-({3-[3-(1H-imidazol-1-yl)propyl]-4-oxo-3,4-dihydro-2-quinazolinyl}methyl)-1H-isoindole-1,3(2H)-dione](/img/structure/B3480182.png)